ACT-462206
ACT-462206
ACT-462206 is an orally active, potent, brain-penetrant dual orexin 1/orexin 2 receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
1361321-96-1
VCID:
VC0517144
InChI:
InChI=1S/C20H24N2O4S/c1-14-11-15(2)13-16(12-14)21-20(23)19-5-4-10-22(19)27(24,25)18-8-6-17(26-3)7-9-18/h6-9,11-13,19H,4-5,10H2,1-3H3,(H,21,23)/t19-/m0/s1
SMILES:
CC1=CC(=CC(=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C
Molecular Formula:
C20H24N2O4S
Molecular Weight:
388.5 g/mol
ACT-462206
CAS No.: 1361321-96-1
Cat. No.: VC0517144
Molecular Formula: C20H24N2O4S
Molecular Weight: 388.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ACT-462206 is an orally active, potent, brain-penetrant dual orexin 1/orexin 2 receptor antagonist. |
|---|---|
| CAS No. | 1361321-96-1 |
| Molecular Formula | C20H24N2O4S |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | (2S)-N-(3,5-dimethylphenyl)-1-(4-methoxyphenyl)sulfonylpyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C20H24N2O4S/c1-14-11-15(2)13-16(12-14)21-20(23)19-5-4-10-22(19)27(24,25)18-8-6-17(26-3)7-9-18/h6-9,11-13,19H,4-5,10H2,1-3H3,(H,21,23)/t19-/m0/s1 |
| Standard InChI Key | NHPQGZOBHSVTAQ-IBGZPJMESA-N |
| Isomeric SMILES | CC1=CC(=CC(=C1)NC(=O)[C@@H]2CCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C |
| SMILES | CC1=CC(=CC(=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C |
| Canonical SMILES | CC1=CC(=CC(=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)OC)C |
| Appearance | Solid powder |
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